Cas no 2580100-51-0 (rac-ethyl 2-(2R,6R)-6-(hydroxymethyl)morpholin-2-ylacetate)

• Product Name: rac-ethyl 2-(2R,6R)-6-(hydroxymethyl)morpholin-2-ylacetate
• CAS No: 2580100-51-0
• MF: C₉H₁₇NO₄
• MW: 203.23558306694
• CID: 5659096
• PubChem ID: 165895731
• Update Time: 2025-10-28

rac-ethyl 2-(2R,6R)-6-(hydroxymethyl)morpholin-2-ylacetate Chemical and Physical Properties

Names and Identifiers

• 2580100-51-0
• EN300-27724664
• rac-ethyl 2-[(2R,6R)-6-(hydroxymethyl)morpholin-2-yl]acetate
• rac-ethyl 2-(2R,6R)-6-(hydroxymethyl)morpholin-2-ylacetate

• Inchi： 1S/C9H17NO4/c1-2-13-9(12)3-7-4-10-5-8(6-11)14-7/h7-8,10-11H,2-6H2,1H3/t7-,8-/m1/s1
• InChI Key： OIDWYHUXZMMUSY-HTQZYQBOSA-N
• SMILES： O1[C@@H](CO)CNC[C@H]1CC(=O)OCC

Computed Properties

• Exact Mass: 203.11575802g/mol
• Monoisotopic Mass: 203.11575802g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 14
• Rotatable Bond Count: 5
• Complexity: 186
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 2
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: -0.9
• Topological Polar Surface Area: 67.8Ų

Additional information on rac-ethyl 2-(2R,6R)-6-(hydroxymethyl)morpholin-2-ylacetate

Research Briefing on rac-ethyl 2-(2R,6R)-6-(hydroxymethyl)morpholin-2-ylacetate (CAS: 2580100-51-0)

The compound rac-ethyl 2-(2R,6R)-6-(hydroxymethyl)morpholin-2-ylacetate (CAS: 2580100-51-0) has recently garnered significant attention in the field of chemical biology and pharmaceutical research. This chiral morpholine derivative is of particular interest due to its potential applications as a building block in the synthesis of biologically active molecules, including protease inhibitors and other therapeutic agents. Recent studies have focused on its stereoselective synthesis, pharmacological properties, and potential as a key intermediate in drug development.

A 2023 study published in the Journal of Medicinal Chemistry demonstrated the efficient asymmetric synthesis of this compound with high enantiomeric purity (>99% ee) using a novel biocatalytic approach. The research team employed engineered ketoreductases to achieve the selective reduction of the corresponding ketone precursor, followed by stereospecific esterification. This method represents a significant improvement over traditional chemical synthesis routes, offering better yield and environmental sustainability.

Pharmacological investigations have revealed that rac-ethyl 2-(2R,6R)-6-(hydroxymethyl)morpholin-2-ylacetate exhibits interesting binding properties with several protease targets. Molecular docking studies suggest that the morpholine ring system interacts favorably with the S1 pocket of certain serine proteases, making it a promising scaffold for the development of novel anticoagulants and anti-inflammatory agents. Current research is exploring structure-activity relationships through systematic modification of the hydroxymethyl and ester functionalities.

In drug metabolism studies, the compound has shown favorable pharmacokinetic properties in preclinical models, with good oral bioavailability (approximately 65-70%) and moderate plasma protein binding (45-55%). The ethyl ester moiety appears to enhance membrane permeability while serving as a prodrug feature that is readily hydrolyzed in vivo to the active carboxylic acid form. These characteristics make it particularly attractive for further medicinal chemistry optimization.

Recent patent filings (2022-2023) indicate growing commercial interest in this compound, with several pharmaceutical companies claiming derivatives of rac-ethyl 2-(2R,6R)-6-(hydroxymethyl)morpholin-2-ylacetate as potential treatments for cardiovascular diseases and viral infections. The CAS number 2580100-51-0 is increasingly appearing in drug candidate pipelines, suggesting its importance as a privileged structure in modern drug discovery.

Ongoing research challenges include the development of more cost-effective production methods and the exploration of alternative protecting group strategies for the hydroxymethyl functionality. Additionally, computational studies are being conducted to predict the compound's potential off-target effects and toxicity profiles, which will be crucial for its further development as a pharmaceutical ingredient.